Methyl 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
Methyl 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
Brand Name:
Vulcanchem
CAS No.:
489463-13-0
VCID:
VC0460247
InChI:
InChI=1S/C20H21F3N2O2S/c1-27-17(26)10-28-18-14(9-24)15(20(21,22)23)5-16(25-18)19-6-11-2-12(7-19)4-13(3-11)8-19/h5,11-13H,2-4,6-8,10H2,1H3
SMILES:
COC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N
Molecular Formula:
C20H21F3N2O2S
Molecular Weight:
410.5g/mol
Methyl 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
CAS No.: 489463-13-0
Main Products
VCID: VC0460247
Molecular Formula: C20H21F3N2O2S
Molecular Weight: 410.5g/mol
![Methyl 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate - 489463-13-0](/images/no_structure.jpg)
| CAS No. | 489463-13-0 |
|---|---|
| Product Name | Methyl 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate |
| Molecular Formula | C20H21F3N2O2S |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | methyl 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetate |
| Standard InChI | InChI=1S/C20H21F3N2O2S/c1-27-17(26)10-28-18-14(9-24)15(20(21,22)23)5-16(25-18)19-6-11-2-12(7-19)4-13(3-11)8-19/h5,11-13H,2-4,6-8,10H2,1H3 |
| Standard InChIKey | BERNRSITXVCANU-UHFFFAOYSA-N |
| SMILES | COC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| Canonical SMILES | COC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| PubChem Compound | 2961881 |
| Last Modified | Nov 11 2021 |
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